Cas no 1630103-73-9 (Methyl 3-(4-{3-chloro-5-(trifluoromethyl)pyridin-2-yloxy}phenyl)-2-acetamidoprop-2-enoate)

• Product Name: Methyl 3-(4-{3-chloro-5-(trifluoromethyl)pyridin-2-yloxy}phenyl)-2-acetamidoprop-2-enoate
• CAS No: 1630103-73-9
• MF: C₁₈H₁₄ClF₃N₂O₄
• MW: 414.762974262238
• CID: 4609899
• Update Time: 2025-05-21

Methyl 3-(4-{3-chloro-5-(trifluoromethyl)pyridin-2-yloxy}phenyl)-2-acetamidoprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• Methyl3-(4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenyl)-2-acetamidoprop-2-enoate
• Methyl 3-(4-{3-chloro-5-(trifluoromethyl)pyridin-2-yloxy}phenyl)-2-acetamidoprop-2-enoate

• Inchi： 1S/C18H14ClF3N2O4/c1-2-15(25)24-14(17(26)27)7-10-3-5-12(6-4-10)28-16-13(19)8-11(9-23-16)18(20,21)22/h3-9H,2H2,1H3,(H,24,25)(H,26,27)
• InChI Key： FLNLERDJIUJDES-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(NC(=O)CC)=CC1=CC=C(OC2=NC=C(C(F)(F)F)C=C2Cl)C=C1

Additional information on Methyl 3-(4-{3-chloro-5-(trifluoromethyl)pyridin-2-yloxy}phenyl)-2-acetamidoprop-2-enoate

Methyl 3-(4-{3-chloro-5-(trifluoromethyl)pyridin-2-yloxy}phenyl)-2-acetamidoprop-2-enoate (CAS No. 1630103-73-9): A Comprehensive Overview

In the realm of specialized organic compounds, Methyl 3-(4-{3-chloro-5-(trifluoromethyl)pyridin-2-yloxy}phenyl)-2-acetamidoprop-2-enoate (CAS No. 1630103-73-9) stands out as a molecule of significant interest due to its unique structural features and potential applications. This compound, often referred to in abbreviated forms or by its CAS number, combines a pyridine backbone with trifluoromethyl and acetamido functional groups, making it a subject of study in medicinal chemistry and agrochemical research.

The molecular structure of this compound includes a 3-chloro-5-(trifluoromethyl)pyridin-2-yloxy moiety linked to a phenyl ring, further connected to an α,β-unsaturated ester with an acetamido substituent. Such a configuration is pivotal for its reactivity and interaction with biological targets. Researchers have explored its role as a potential intermediate in synthesizing more complex molecules, particularly those targeting enzyme inhibition or receptor modulation.

Recent trends in organic synthesis and drug discovery highlight the growing demand for trifluoromethylated compounds, owing to their enhanced metabolic stability and bioavailability. The presence of the CF3 group in CAS 1630103-73-9 aligns with this trend, making it a candidate for further derivatization. Additionally, its enone system (α,β-unsaturated carbonyl) offers opportunities for Michael addition reactions, a key step in constructing pharmacophores.

From an agrochemical perspective, derivatives of this compound have been investigated for their potential as pesticide intermediates. The chloropyridine segment is known to confer herbicidal or insecticidal activity, while the acetamido group may influence selectivity. Such applications are particularly relevant amid rising global concerns about sustainable agriculture and crop protection.

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Analytical techniques such as NMR, HPLC, and mass spectrometry are critical for characterizing this compound. Purity and stability assessments are essential, given the sensitivity of the enone group to environmental factors. Storage recommendations typically suggest anhydrous conditions and protection from light to prevent degradation.

Future research directions may explore the compound's utility in catalysis or as a scaffold for bioactive molecules. Its compatibility with cross-coupling reactions (e.g., Suzuki or Heck reactions) could expand its versatility in synthetic workflows. As the pharmaceutical industry prioritizes fluorine-containing drugs, derivatives of 1630103-73-9 may gain traction in preclinical studies.

In summary, Methyl 3-(4-{3-chloro-5-(trifluoromethyl)pyridin-2-yloxy}phenyl)-2-acetamidoprop-2-enoate represents a multifaceted compound with promising applications across chemistry and life sciences. Its structural complexity and functional diversity underscore its value in both academic and industrial settings.